N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-(3,5-dimethylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[3-(3,5-dimethylphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetamide
• InChI: InChI=1S/C22H20N6O4/c1-13-5-14(2)7-16(6-13)28-21-20(25-26-28)22(30)27(11-24-21)10-19(29)23-9-15-3-4-17-18(8-15)32-12-31-17/h3-8,11H,9-10,12H2,1-2H3,(H,23,29)
• InChI Key: GMCXYIXJVBXVSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C3=C(C(=O)N(C=N3)CC(=O)NCC4=CC5=C(C=C4)OCO5)N=N2)C
• Molecular Formula: C22H20N6O4
• Molecular Weight: 432.4 g/mol

Description

The compound contains a benzo[d][1,3]dioxole moiety, which is a type of aromatic ether. It also contains a triazolopyrimidine moiety, which is a type of heterocyclic compound containing a five-membered triazole ring fused to a pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple aromatic rings and heterocycles.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The benzo[d][1,3]dioxole moiety might undergo reactions typical of aromatic ethers, while the triazolopyrimidine moiety might undergo reactions typical of heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of multiple aromatic rings might influence its solubility and stability.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research into the synthesis of heterocyclic compounds is a pivotal area of study, given the significance of these compounds in pharmaceuticals, agrochemicals, and materials science. The intricate structure of N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-(3,5-dimethylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide makes it a candidate for the synthesis of novel heterocycles. For instance, methods have been developed for facile synthesis of pyrimidine derivatives, which are core structures in many pharmacologically active compounds (H. Kanno et al., 1991).

Insecticidal Properties

Some derivatives synthesized from related compounds have been assessed for insecticidal activities, particularly against the cotton leafworm, Spodoptera littoralis. This highlights the potential of utilizing such compounds in developing new insecticidal agents that could offer alternatives to existing pesticides with less environmental impact or improved efficacy (A. Fadda et al., 2017).

Antitumor Activity

The synthesis of pyridotriazolopyrimidines, from compounds with similar structures, and their evaluation as antitumor agents underscore the therapeutic potential of these molecules. Some derivatives have shown promising activity against cancer cell lines, suggesting that further exploration of N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-(3,5-dimethylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide could lead to the discovery of new anticancer drugs (M. A. Abdallah et al., 2017).

Future Directions

Future research on this compound could involve exploring its potential uses, studying its physical and chemical properties in more detail, and developing efficient methods for its synthesis.